Cas no 765962-75-2 (BENZENAMINE, 3,5-DIFLUORO-N-(2-FLUORO-4-IODOPHENYL)-2-NITRO-)

• Product Name: BENZENAMINE, 3,5-DIFLUORO-N-(2-FLUORO-4-IODOPHENYL)-2-NITRO-
• CAS No: 765962-75-2
• MF: C₁₂H₆F₃IN₂O₂
• MW: 394.087925434113
• CID: 3359145
• Update Time: 2025-04-21

BENZENAMINE, 3,5-DIFLUORO-N-(2-FLUORO-4-IODOPHENYL)-2-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3,5-DIFLUORO-N-(2-FLUORO-4-IODOPHENYL)-2-NITRO-

• Inchi： 1S/C12H6F3IN2O2/c13-6-3-9(15)12(18(19)20)11(4-6)17-10-2-1-7(16)5-8(10)14/h1-5,17H
• InChI Key： DWCAEDPPIODYKL-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(I)C=C2F)=CC(F)=CC(F)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 393.943
• Monoisotopic Mass: 393.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2